N-[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]-2-thiophenecarboxamide

• IUPAC Name: 4-ethyl-5-methyl-2-(thiophene-2-carbonylamino)thiophene-3-carboxamide
• InChI: InChI=1S/C13H14N2O2S2/c1-3-8-7(2)19-13(10(8)11(14)16)15-12(17)9-5-4-6-18-9/h4-6H,3H2,1-2H3,(H2,14,16)(H,15,17)
• InChI Key: DCXJOKQPDHTDON-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C2=CC=CS2)C
• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol

Description

N-[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H14N2O2S2 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 294.04967004 g/mol and the complexity rating of the compound is 365. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has led to innovative synthesis methods and applications in chemical reactions. For instance, El-Meligie et al. (2020) explored new synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives using 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons. This work highlights the flexibility of thiophene derivatives in synthesizing complex heterocyclic compounds with potential pharmaceutical applications (El-Meligie, Khalil, El‐Nassan, & Ibraheem, 2020).

Biological Activities

Research into thiophene derivatives has also extended into biological activity studies. Threadgill et al. (1991) synthesized a series of nitrothiophene-5-carboxamides with various substituents, evaluating them as radiosensitizers and bioreductively activated cytotoxins, revealing the potential of thiophene derivatives in cancer therapy and radioprotection (Threadgill, Webb, O'Neill, Naylor, Stephens, Stratford, Cole, Adams, & Fielden, 1991).

Application in Material Science

Further extending the application of thiophene derivatives, Wang et al. (2016) explored the functionalization of microporous lanthanide-based metal-organic frameworks with methyl-substituted thieno[2,3-b]thiophene dicarboxylate ligands. These frameworks exhibited sensing properties and magnetic properties, underscoring the versatility of thiophene derivatives in developing new materials for sensors and magnetic applications (Wang, Cao, Yan, Li, Lu, Ma, Li, Dou, & Bai, 2016).